Cas no 2229573-12-8 (3-amino-2-(3-bromopyridin-2-yl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(3-bromopyridin-2-yl)-2-methylpropan-1-ol
• CAS No: 2229573-12-8
• MF: C₉H₁₃BrN₂O
• MW: 245.116321325302
• CID: 5922429
• PubChem ID: 165640478
• Update Time: 2025-10-29

3-amino-2-(3-bromopyridin-2-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-bromopyridin-2-yl)-2-methylpropan-1-ol
• EN300-1926899
• 2229573-12-8

• Inchi： 1S/C9H13BrN2O/c1-9(5-11,6-13)8-7(10)3-2-4-12-8/h2-4,13H,5-6,11H2,1H3
• InChI Key： HNPXLFSNKYOXDJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C(C)(CO)CN

Computed Properties

• Exact Mass: 244.02113g/mol
• Monoisotopic Mass: 244.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-amino-2-(3-bromopyridin-2-yl)-2-methylpropan-1-ol

Introduction to 3-amino-2-(3-bromopyridin-2-yl)-2-methylpropan-1-ol (CAS No. 2229573-12-8)

3-amino-2-(3-bromopyridin-2-yl)-2-methylpropan-1-ol (CAS No. 2229573-12-8) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its role in the development of novel therapeutic agents and as a key intermediate in synthetic chemistry.

The molecular structure of 3-amino-2-(3-bromopyridin-2-yl)-2-methylpropan-1-ol is composed of a 3-bromopyridine ring, an amino group, and a methyl-substituted propanol moiety. These functional groups contribute to the compound's reactivity and versatility, making it a valuable building block for the synthesis of more complex molecules. The presence of the bromine atom on the pyridine ring also provides a handle for further functionalization through various chemical transformations.

In recent years, 3-amino-2-(3-bromopyridin-2-yl)-2-methylpropan-1-ol has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as an intermediate in the synthesis of small molecule inhibitors targeting specific enzymes and receptors. For instance, studies have shown that derivatives of this compound can effectively inhibit kinases, which are key enzymes involved in signal transduction pathways and are often implicated in various diseases, including cancer and inflammatory disorders.

Beyond its role in drug discovery, 3-amino-2-(3-bromopyridin-2-yl)-2-methylpropan-1-ol has also found applications in the development of agrochemicals. Its structural features make it suitable for the synthesis of compounds with herbicidal and fungicidal properties. Researchers have explored the use of this compound as a precursor to develop new pesticides that are more environmentally friendly and have improved efficacy compared to existing products.

In the field of materials science, 3-amino-2-(3-bromopyridin-2-yl)-2-methylpropan-1-ol has been investigated for its potential to form coordination complexes with metal ions. These complexes can exhibit unique optical and electronic properties, making them useful in the development of advanced materials for applications such as sensors, catalysts, and electronic devices. Recent studies have demonstrated that certain metal complexes derived from this compound show promising luminescent properties, which could be harnessed for developing new types of luminescent materials.

The synthesis of 3-amino-2-(3-bromopyridin-2-yl)-2-methylpropan-1-ol typically involves multi-step procedures that leverage modern synthetic techniques. One common approach involves the reaction of 3-bromopyridine with an appropriate nucleophile followed by functional group manipulation to introduce the amino and hydroxyl groups. Advances in catalytic methods have also facilitated more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of producing this compound.

In terms of safety and handling, it is important to note that while 3-amino-2-(3-bromopyridin-2-yl)-2-methylpropan-1-ol is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area, and properly disposing of any waste materials.

The future prospects for 3-amino-2-(3-bromopyridin-2-yl)-2-methylpropan-1-ol are promising. Ongoing research continues to uncover new applications and derivatives that could lead to breakthroughs in various fields. As synthetic methods continue to evolve and new analytical tools become available, the potential uses for this compound are likely to expand even further.

In conclusion, 3-amino-2-(3-bromopyridin-2-y l)-2-methylpropan -1 -ol (CAS No. 2 0 0957 -1 -8) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features make it an invaluable tool for researchers working in medicinal chemistry, agrochemicals, materials science, and beyond. As research progresses, it is expected that this compound will continue to play a crucial role in advancing scientific knowledge and developing innovative solutions to pressing challenges.